4-(3-Chloropropoxy)-3-methoxybenzoyl chloride

• Molecular Formula: C11H12Cl2O3
• Molecular Weight: 263.11 g/mol
• IUPAC Name: 4-(3-chloropropoxy)-3-methoxybenzoyl chloride
• InChI: InChI=1S/C11H12Cl2O3/c1-15-10-7-8(11(13)14)3-4-9(10)16-6-2-5-12/h3-4,7H,2,5-6H2,1H3
• InChI Key: FZRQGOSDSRPJMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)Cl)OCCCCl

Description

4-(3-Chloropropoxy)-3-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C11H12Cl2O3 and its molecular weight is 263.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(3-chloropropoxy)-3-methoxybenzoic acid (2.4 g, 10 mmol) in dichloromethane (5 ml) was added thionyl chloride (0.9 ml, 12 mmol) dissolved in dichloromethane (5 ml). The reaction was stirred and refluxed for 1 hour, and then the dichloromethane was removed in vacuo to leave a dark oil. The oil was triturated with hexane and the solid that formed while scratching with a glass rod was collected to afford 1.6 g of 4-(3-chloropropoxy)-3-methoxybenzoyl chloride, m.p.=60°-63° C.